ethyl 2-(4-(N-butyl-N-ethylsulfamoyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-[[4-[butyl(ethyl)sulfamoyl]benzoyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H35N3O5S2/c1-5-9-15-28(7-3)35(31,32)19-12-10-18(11-13-19)23(29)26-24-22(25(30)33-8-4)20-14-16-27(6-2)17-21(20)34-24/h10-13H,5-9,14-17H2,1-4H3,(H,26,29)
• InChI Key: MHZQBNXUSCDDPH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC)C(=O)OCC
• Molecular Formula: C25H35N3O5S2
• Molecular Weight: 521.7 g/mol

Description

Ethyl 2-(4-(N-butyl-N-ethylsulfamoyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C25H35N3O5S2 and its molecular weight is 521.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Researchers have developed various synthesis techniques for compounds related to ethyl 2-(4-(N-butyl-N-ethylsulfamoyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate. For instance, ethyl 2-methyl-2,3-butadienoate was used as a 1,4-dipole synthon in a phosphine-catalyzed [4 + 2] annulation with N-tosylimines, producing ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity (Xue-Feng Zhu, J. Lan, & O. Kwon, 2003).

Antimycobacterial Agents

Compounds bearing structural similarities to ethyl 2-(4-(N-butyl-N-ethylsulfamoyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate have shown significant biological activity. For instance, a study involving the synthesis of novel ethyl 4-hydroxy-2,6-diaryl-5-(arylsulfanyl)-1,2,5,6-tetrahydro-3-pyridinecarboxylates revealed potent antimycobacterial properties against Mycobacterium tuberculosis, with some compounds outperforming standard anti-tuberculosis drugs (Suresh Kumar Raju et al., 2010).

Synthetic and Structural Studies

Further studies have focused on synthesizing and analyzing the structure of related compounds. For instance, the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates has expanded the understanding of such compounds' synthetic pathways and potential applications (E. A. Bakhite, A. Al‐Sehemi, & Yoichi M. A. Yamada, 2005).

Catalysis

In the field of catalysis, research has identified highly active and efficient catalysts for alkoxycarbonylation of alkenes, showcasing the potential of related compounds in facilitating industrially relevant chemical transformations (Kaiwu Dong et al., 2017).

Antioxidant Activity

Some derivatives of similar compounds have demonstrated significant antioxidant activity. For instance, a study on the synthesis and antioxidant activity of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine derivatives revealed that certain newly synthesized pyrrolyl selenolopyridine compounds exhibited remarkable antioxidant activity, comparable to ascorbic acid (R. Zaki et al., 2017).